Cas no 2172164-40-6 (2-amino-6-chlorobenzene-1-sulfonyl fluoride)

• Product Name: 2-amino-6-chlorobenzene-1-sulfonyl fluoride
• CAS No: 2172164-40-6
• MF: C₆H₅ClFNO₂S
• MW: 209.625802755356
• CID: 6574198
• PubChem ID: 165563121
• Update Time: 2025-10-19

2-amino-6-chlorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-chlorobenzene-1-sulfonyl fluoride
• Benzenesulfonyl fluoride, 2-amino-6-chloro-

• Inchi： 1S/C6H5ClFNO2S/c7-4-2-1-3-5(9)6(4)12(8,10)11/h1-3H,9H2
• InChI Key： VTCFTDQAIOZOJN-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1Cl)N)(=O)(=O)F

Additional information on 2-amino-6-chlorobenzene-1-sulfonyl fluoride

Introduction to 2-amino-6-chlorobenzene-1-sulfonyl fluoride (CAS No. 2172164-40-6)

2-amino-6-chlorobenzene-1-sulfonyl fluoride, with the CAS number 2172164-40-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including an amino group, a chloro substituent, and a sulfonyl fluoride moiety, make it a versatile building block for medicinal chemists.

The sulfonyl fluoride group in this molecule is particularly noteworthy due to its reactivity and functionalization potential. This moiety can undergo various transformations, such as nucleophilic substitution reactions, which are widely employed in drug discovery to introduce new functional groups or to modify existing ones. The presence of the chloro substituent further enhances the compound's utility, as chlorine atoms can participate in cross-coupling reactions, allowing for the construction of more complex molecular architectures.

Recent advancements in synthetic chemistry have highlighted the importance of 2-amino-6-chlorobenzene-1-sulfonyl fluoride in the development of small-molecule inhibitors. For instance, studies have demonstrated its application in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The amino group provides a site for further derivatization, enabling the creation of molecules with specific binding affinities to target proteins.

In addition to its role in drug development, this compound has been explored in materials science and agrochemical research. The sulfonyl fluoride group's ability to engage in hydrogen bonding and its stability under various conditions make it an attractive feature for designing novel materials with enhanced properties. Researchers have also investigated its potential as a precursor for agrochemicals, where its structural motifs contribute to the efficacy of pesticides and herbicides.

The synthesis of 2-amino-6-chlorobenzene-1-sulfonyl fluoride typically involves multi-step organic reactions, starting from readily available aromatic precursors. One common approach involves the chlorination of an amino-substituted benzene derivative followed by sulfonylation with fluorosulfonic acid or its equivalents. These reactions require careful optimization to ensure high yields and purity, which are essential for subsequent applications.

From a biological perspective, the compound's derivatives have shown promise in modulating various biological pathways. For example, derivatives with modified sulfonyl fluoride groups have been investigated for their potential as protease inhibitors, which are relevant in treating conditions such as Alzheimer's disease and certain types of cancer. The ability to fine-tune the structure while maintaining biological activity is a key advantage of using 2-amino-6-chlorobenzene-1-sulfonyl fluoride as a starting material.

The pharmacokinetic properties of compounds derived from this intermediate are also an area of active research. By incorporating structural elements that enhance solubility, metabolic stability, and target specificity, researchers aim to develop drugs that exhibit improved pharmacological profiles. Computational modeling and high-throughput screening techniques are often employed to identify optimal derivatives with desired properties.

In conclusion, 2-amino-6-chlorobenzene-1-sulfonyl fluoride (CAS No. 2172164-40-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to play an even greater role in advancing chemical and medicinal sciences.